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Compound of Interest

Compound Name: DBG-3A Dihexyl Mesylate

Cat. No.: B15354740

L  Get Quote

For Immediate Release

This technical guide provides an in-depth overview of DBG-3A Dihexyl Mesylate, a known
impurity of the direct thrombin inhibitor, Dabigatran etexilate. This document is intended for
researchers, scientists, and professionals in drug development, offering a consolidated

resource on its chemical identity, analytical methodologies for its detection, and the

pharmacological context of its parent compound.

~hemical Ident

Identifier

Value

Compound Name

DBG-3A Dihexyl Mesylate

CAS Number 1643392-59-9[1][2]
(2)-Ethyl 3-(3-(((Hexyloxy)carbonyl)amino)-4-(2-
((4-(N-

Synonyms ((hexyloxy)carbonyl)carbamimidoyl)phenyl)amin

0)-N-methylacetamido)-N-(pyridin-2-
yl)benzamido)propanoate methanesulfonate[1]

Molecular Formula

C41H55N708+(CH403S)[1]

Molecular Weight

869.4 g/mol [1]
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Pharmacological Context: The Role of Dabigatran

DBG-3A Dihexyl Mesylate is an impurity associated with Dabigatran etexilate, a potent,
reversible, and competitive direct thrombin inhibitor.[3] Thrombin (Factor Ila) is a critical serine
protease in the coagulation cascade, responsible for the conversion of fibrinogen to fibrin,
which forms the structural basis of a blood clot. By directly binding to the active site of both free
and clot-bound thrombin, Dabigatran effectively blocks this conversion, thereby preventing
thrombus formation.[3] This targeted mechanism of action provides a predictable anticoagulant

effect.

Signaling Pathway of Dabigatran's Anticoagulant Action

The following diagram illustrates the central role of thrombin in the coagulation cascade and
the inhibitory action of Dabigatran.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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